Cas no 1160263-99-9 (4-(3-Aminophenyl)-1,2-dimethyl-1,2,4-triazolidine-3,5-dione)

4-(3-Aminophenyl)-1,2-dimethyl-1,2,4-triazolidine-3,5-dione structure
1160263-99-9 structure
Product Name:4-(3-Aminophenyl)-1,2-dimethyl-1,2,4-triazolidine-3,5-dione
CAS No:1160263-99-9
MF:C10H12N4O2
MW:220.22788143158
MDL:MFCD12197694
CID:1071184
PubChem ID:37979353
Update Time:2025-04-20

4-(3-Aminophenyl)-1,2-dimethyl-1,2,4-triazolidine-3,5-dione Chemical and Physical Properties

Names and Identifiers

    • 4-(3-Aminophenyl)-1,2-dimethyl-1,2,4-triazolidine-3,5-dione
    • FT-0684350
    • MolPort-006-170-403
    • SBB050361
    • ST086300
    • STK895078
    • DTXSID40653392
    • AKOS005172618
    • 1,2,4-triazolidine-3,5-dione, 4-(3-aminophenyl)-1,2-dimethyl-
    • LS-03533
    • 1160263-99-9
    • MFCD12197694
    • ALBB-010428
    • MDL: MFCD12197694
    • Inchi: 1S/C10H12N4O2/c1-12-9(15)14(10(16)13(12)2)8-5-3-4-7(11)6-8/h3-6H,11H2,1-2H3
    • InChI Key: LABROZRLPSCPEO-UHFFFAOYSA-N
    • SMILES: O=C1N(C)N(C)C(N1C1C=CC=C(C=1)N)=O

Computed Properties

  • Exact Mass: 220.09602564g/mol
  • Monoisotopic Mass: 220.09602564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 69.9Ų

4-(3-Aminophenyl)-1,2-dimethyl-1,2,4-triazolidine-3,5-dione Security Information

  • HazardClass:IRRITANT

4-(3-Aminophenyl)-1,2-dimethyl-1,2,4-triazolidine-3,5-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
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